Cas no 85969-07-9 (Budotitane)

Budotitane structure
Budotitane structure
Product Name:Budotitane
CAS No:85969-07-9
MF:C24H28O6Ti
MW:460.342528343201
CID:868513
PubChem ID:359472
Update Time:2025-04-19

Budotitane Chemical and Physical Properties

Names and Identifiers

    • Budotitane
    • ethanolate,1-phenylbutane-1,3-dione,titanium(4+)
    • Budotitane [INN]
    • Budotitano [Spanish]
    • Budotitanum [Latin]
    • Diethoxy-(1-phenyl-1,3-butanedionato)titanium (IV)
    • Diethoxybis(1-phenyl-1,3-butanedionato)titanium
    • Diethoxybis(1-phenyl-1,3-butanedionato-O,O')titanium
    • Titanium,diethoxybis(1-phenyl-1,3-butanedionato-kappaO,kappaO')
    • Titanium,diethoxybis(1-phenyl-1,3-butanedionato-O,O')-,(17alpha,20E)
    • UNII-DV05VZD83V
    • NSC620357
    • Titanium, diethoxybis(1-phenyl-1,3-butanedionato-O,O')-, (17alpha,20E)-
    • NSC-620357
    • Diethoxybis(1-phenylbutane-1,3-dionato)titanium(IV)
    • Titanium, diethoxybis(1-phenyl-1,3-butanedionato-kappaO,kappaO')-
    • CCRIS 2873
    • 85969-07-9
    • Titanium, diethoxybis(1-phenyl-1,3-butanedionato)-
    • ethanolate;1-phenylbutane-1,3-dione;titanium(4+)
    • Budotitanum
    • Budotitano
    • Inchi: 1S/2C10H9O2.2C2H5O.Ti/c2*1-8(11)7-10(12)9-5-3-2-4-6-9;2*1-2-3;/h2*2-7H,1H3;2*2H2,1H3;/q4*-1;+4
    • InChI Key: HYSIJEPDMLSIQJ-UHFFFAOYSA-N
    • SMILES: [Ti+4].O=C(C1C=CC=CC=1)[CH-]C(C)=O.O=C(C1C=CC=CC=1)[CH-]C(C)=O.[O-]CC.[O-]CC

Computed Properties

  • Exact Mass: 460.13700
  • Monoisotopic Mass: 460.1365293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 437
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 71.06000
  • LogP: 5.16920
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